Cas no 1634-46-4 (4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine)

4-(5-Methylfuran-2-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a thiazole core substituted with a 5-methylfuran-2-yl group at the 4-position and an amine group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused furan-thiazole framework enhances potential bioactivity, particularly in the development of antimicrobial, antifungal, and anti-inflammatory agents. The compound's stability and synthetic versatility allow for further functionalization, enabling tailored modifications for specific applications. Its well-defined chemical properties and compatibility with diverse reaction conditions make it a reliable choice for exploratory and industrial-scale synthesis.

4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine structure

1634-46-4 structure

Product Name:4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine

CAS No:1634-46-4

MF:C₈H₈N₂OS

MW:180.226920127869

MDL:MFCD00503492

CID:222644

PubChem ID:2113305

Update Time:2025-10-16

4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(5-Methylfuran-2-yl)thiazol-2-amine
- 2-Thiazolamine,4-(5-methyl-2-furanyl)-
- 4-(5-METHYL-2-FURYL)-1,3-THIAZOL-2-AMINE
- 4-(5-Methyl-furan-2-yl)-thiazol-2-ylamine
- 4-(5-methyl-furan-2-yl)-thiazol-2-yl-amine
- AC1M29SR
- AC1Q2MP0
- CTK4D1547
- SBB010659
- 4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine
- SCHEMBL127716
- HIBFSFCLIHHSJZ-UHFFFAOYSA-N
- WAY-345113
- FT-0678709
- D97328
- 4-(5-methyl-2-furyl)-1,3-thiazol-2-amine, AldrichCPR
- SY132031
- EN300-08762
- F1908-0040
- Z96092263
- MFCD00503492
- 2-Thiazolamine, 4-(5-methyl-2-furanyl)-
- DTXSID40366576
- WS-02060
- 1634-46-4
- AC-37185
- 2-Amino-4-(5-methyl-2-furyl)thiazole
- A882575
- BAA63446
- AKOS000122390
- SB61027
- MDL： MFCD00503492
- Inchi： 1S/C8H8N2OS/c1-5-2-3-7(11-5)6-4-12-8(9)10-6/h2-4H,1H3,(H2,9,10)
- InChI Key： HIBFSFCLIHHSJZ-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1=CC=C(C)O1

Computed Properties

Exact Mass: 180.03584
Monoisotopic Mass: 180.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 80.3A^2

Experimental Properties

Density: 1.298
Melting Point: 102-104 °C
Boiling Point: 330.5°Cat760mmHg
Flash Point: 153.7°C
Refractive Index: 1.618
PSA: 52.05
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

4-(5-methylfuran-2-yl)-1,3-thiazol-2-amine Pricemore >>

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